2,3-dihydro-1H-pyrrolo[3,2-b]pyridine

• IUPAC Name: 2,3-dihydro-1H-pyrrolo[3,2-b]pyridine
• InChI: InChI=1S/C7H8N2/c1-2-6-7(8-4-1)3-5-9-6/h1-2,4,9H,3,5H2
• InChI Key: JKWQHCSGMTWRIQ-UHFFFAOYSA-N
• Canonical SMILES: C1CNC2=C1N=CC=C2
• Molecular Formula: C7H8N2
• Molecular Weight: 120.15 g/mol
• CAS RN: 1211540-79-2

Description

2,3-dihydro-1H-pyrrolo[3,2-b]pyridine is a heterocyclic compound. It has been used in the design and synthesis of derivatives that act as potent inhibitors of the fibroblast growth factor receptor (FGFR).

Synthesis Analysis

The synthesis of 1H-pyrrolo[2,3-b]pyridine derivatives has been reported in several studies. For instance, a series of 1H-pyrrolo[2,3-b]pyridine derivatives with potent activities against FGFR1, 2, and 3 were developed. A novel protocol to prepare multi-substituted dihydrofuropyridine and dihydropyrrolopyridine derivatives from KOH-catalyzed reactions between readily available N-propargylic β-enaminones and arylaldehydes or N-sulfonyl imines has also been developed.

Molecular Structure Analysis

The molecular structure of 2,3-dihydro-1H-pyrrolo[3,2-b]pyridine consists of a pyrrole ring fused with a pyridine ring.

Chemical Reactions Analysis

1H-pyrrolo[2,3-b]pyridines have been shown to undergo various chemical reactions such as nitration, nitrosation, bromination, iodination, and reaction with Mannich bases.

Scientific Research Applications

Antileishmanial Agents

2,3-dihydro-1H-pyrrolo[3,4-b]quinolin-1-one derivatives, which are related to 2,3-dihydro-1H-pyrrolo[3,2-b]pyridine, have been synthesized and evaluated for their antileishmanial efficacy against visceral leishmaniasis (VL). .

Antimicrobial Activity

.

Anti-inflammatory Activity

.

Antiviral Activity

.

Antifungal Activity

.

Antioxidant Activity

.

Antitumor Activity

.

Kinase Inhibitory Activity

.

Mechanism of Action

Target of Action

The primary targets of 2,3-dihydro-1H-pyrrolo[3,2-b]pyridine are the Fibroblast Growth Factor Receptors (FGFRs) . FGFRs are a family of receptors that play essential roles in various types of tumors . They consist of highly conserved extracellular ligand-binding domains, a single transmembrane segment, and a cytoplasmic tyrosine kinase domain .

Mode of Action

Upon binding to fibroblast growth factors, the receptor undergoes dimerization and autophosphorylation of tyrosine residues in the cytoplasmic tail . This results in the activation of downstream signaling . 2,3-dihydro-1H-pyrrolo[3,2-b]pyridine derivatives have potent activities against FGFR1, 2, and 3 .

Biochemical Pathways

The FGF–FGFR axis is involved in signal transduction pathways that regulate organ development, cell proliferation and migration, angiogenesis, and other processes . The activation of FGFR signaling pathway due to amplification, fusion or missense mutations in the exon of FGFR family members is associated with the progression and development of several cancers .

Pharmacokinetics

In vitro pharmacokinetic studies have ascertained the stability of similar compounds in both simulated gastric fluid and simulated intestinal fluid .

Result of Action

In vitro, 2,3-dihydro-1H-pyrrolo[3,2-b]pyridine derivatives inhibit cancer cell proliferation and induce apoptosis . They also significantly inhibit the migration and invasion of cancer cells .

Safety and Hazards

While specific safety and hazard information for 2,3-dihydro-1H-pyrrolo[3,2-b]pyridine is not available, similar compounds such as 6-Bromo-1H-pyrrolo[3,2-b]pyridine and 5-Chloro-1H-pyrrolo[3,2-b]pyridine have hazard statements associated with them.

Future Directions

The development of 1H-pyrrolo[2,3-b]pyridine derivatives targeting FGFR has promising development prospects. These compounds could potentially be used in cancer therapy, given their potent activities against FGFR1, 2, and 3.

Synthesis routes and methods I

Procedure details

To a solution of 1H-pyrrolo[3,2-b]pyridine (1.18 g, 10 mmol) in 100 mL of THF, was added borane tetrahydrofuran complex (60 mL of a 1 M solution, 6 eq) and the mixture was heated at reflux for 5 h. After allowing the reaction to cool down to room temperature, water was added slowly and the solution was extracted with ethyl acetate twice. The combined extracts were washed with a saturated solution of sodium bicarbonate, dried over sodium sulfate and evaporated. The residue was purified on silica gel (eluent: 15% methanol in DCM) to give 0.17 g of 2,3-dihydro-1H-pyrrolo[3,2-b]pyridine 1-1.

Synthesis routes and methods II

Procedure details

1.49 g of Raney nickel at 50% in water are added to a solution of 1.5 g of 4-azaindole in 45 ml of absolute ethanol, in an autoclave under argon. The mixture is hydrogenated under 100 bar of hydrogen at a temperature of 95° C. for 41 h. After a return to ambient temperature, the catalyst is filtered off through Clarcel and the filtrate is concentrated to dryness under reduced pressure. The residue is purified by chromatography on a 70 g 15-40 μm silica cartridge, elution being carried out with pure dichloromethane and then with a 99/1 v/v mixture of dichloromethanemethanol with a flow rate of 80 ml/min, and then on a 30 g 15-40 μm silica cartridge, elution being carried out with pure dichloromethane with a flow rate of 30 ml/min. 0.18 g of 4-azaindoline is thus obtained in the form of a pale yellow solid which melts at 63° C. (Kofler bench).

Q & A

Q1: What is significant about the synthesis method described in the research?

A1: The research highlights the use of a chiral phase-transfer catalyst derived from tert-leucine for the asymmetric synthesis of 3-phenyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-3-carbonitriles []. This method enables the production of both enantiomers of these compounds in excellent yield (up to 99%) and with high enantioselectivity (up to 91% ee) and diastereoselectivity (up to >99:1 dr) []. This is significant because it provides a controlled and efficient way to access these chiral compounds, which could be valuable for drug discovery and development.

Q2: What are the potential applications of these synthesized compounds?

A2: While the research focuses primarily on the synthetic methodology, the ability to synthesize both enantiomers of 3-phenyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-3-carbonitriles with high selectivity opens doors for further investigation into their biological activities. These compounds belong to the 4-azaindoline family, which are considered privileged scaffolds in medicinal chemistry due to their diverse pharmacological properties []. Therefore, these synthesized enantiomers could be valuable as building blocks for new drugs or as tools for studying biological pathways.